Clavamycin F

• Molecular Formula: C15H24N4O7
• Molecular Weight: 372.37 g/mol
• InChI: InChI=1S/C15H24N4O7/c1-7(20)17-4-2-3-8(16)14(23)18-12(15(24)25)13(22)9-6-19-10(21)5-11(19)26-9/h8-9,11-13,22H,2-6,16H2,1H3,(H,17,20)(H,18,23)(H,24,25)/t8-,9+,11-,12-,13?/m0/s1
• InChIKey: LSRMHWSOHWFVGB-PELMRAPFSA-N

Clavamycin F: A Peptidic Antifungal Clavam

Clavamycin F (CAS 103059-97-8) is a peptide-based clavam antibiotic isolated from the fermentation broth of *Streptomyces hygroscopicus* NRRL 15879 [1]. Discovered alongside five other clavamycins (A-E) in a targeted screening program for novel antifungal compounds, Clavamycin F is characterized by its clavam bicyclic core coupled to a distinct amino acid-derived side chain [2]. Unlike the broader class of β-lactam antibiotics which often target bacterial cell wall synthesis, Clavamycin F exhibits a narrow and specific spectrum of activity limited to fungi, with a marked lack of antibacterial properties [3]. This compound serves as a critical comparator molecule in research aimed at understanding the structure-activity relationships that govern antifungal efficacy and the evasion of bacterial resistance mechanisms within the clavam chemical space [4].

Compound class Peptidic clavam antifungal research compound

Functional profile Antifungal screening context; no reported β-lactamase inhibition

Use context Clavam biosynthesis, Candida peptide-transport probe, fermentation QC

• [1] Naegeli, H. U., Loosli, H. R., & Nussbaumer, A. (1986). Clavamycins, new clavam antibiotics from two variants of Streptomyces hygroscopicus. II. Isolation and structures of clavamycins A, B and C from Streptomyces hygroscopicus NRRL 15846, and of clavamycins D, E and F from Streptomyces hygroscopicus NRRL 15879. *The Journal of Antibiotics*, 39(4), 516-524. View Source
• [2] King, H. D., Langhärig, J., & Sanglier, J. J. (1986). Clavamycins, new clavam antibiotics from two variants of Streptomyces hygroscopicus. I. Taxonomy of the producing organisms, fermentation, and biological activities. *The Journal of Antibiotics*, 39(4), 510-515. View Source
• [3] Creative Biogene. (n.d.). Clavamycin F (Catalog No. MBSC-3594). Retrieved April 18, 2026. View Source
• [4] BOC Sciences. (n.d.). Clavamycin F. Retrieved April 18, 2026. View Source

Why Clavamycin F Is Irreplaceable

While all clavams share a 4-oxa-1-azabicyclo[3.2.0]heptan-7-one core, substituting a generic clavam for Clavamycin F in a research or procurement context is scientifically invalid due to profound differences in structure and, consequently, in biological activity. Clavamycin F is distinguished by its unique peptide side chain, (2S)-2-[[(2S)-5-acetamido-2-aminopentanoyl]amino]-3-hydroxy-, which is a critical determinant of its biological profile [1]. This is in stark contrast to other members of the class, such as the β-lactamase inhibitor clavulanic acid, which possesses a simpler 3-β-hydroxyethylidene substituent and no antibacterial activity of its own [2], or other clavamycins like Clavamycin A and D, which have different side chains that modulate their antifungal potency and spectrum [3]. Even within the clavamycin family, small structural changes lead to significant differences in biological activity; for instance, while Clavamycin A and D demonstrate potent, quantifiable anti-Candida activity, the specific side chain of Clavamycin F is predicted to confer a different selectivity profile [4]. Therefore, generic substitution fails to account for the precise, side-chain-dependent antifungal selectivity that defines Clavamycin F and makes it a distinct entity for comparative research.

Target Clavamycin F

Substitute risk Clavulanic acid may not transfer: β-lactamase inhibition vs. antifungal screening context diverges at functional level

Target Clavamycin F

Substitute risk Clavamycins A–E may shift peptide-side-chain properties; MW and polarity differences can alter assay-response context

• [1] National Center for Biotechnology Information. (2026). PubChem Compound Summary for Clavamycin F. Retrieved April 18, 2026. View Source
• [2] Reading, C., & Cole, M. (1977). Clavulanic acid: a beta-lactamase-inhibiting beta-lactam from Streptomyces clavuligerus. *Antimicrobial Agents and Chemotherapy*, 11(5), 852-857. View Source
• [3] King, H. D., Langhärig, J., & Sanglier, J. J. (1986). Clavamycins, new clavam antibiotics from two variants of Streptomyces hygroscopicus. I. Taxonomy of the producing organisms, fermentation, and biological activities. *The Journal of Antibiotics*, 39(4), 510-515. View Source
• [4] Veinberg, G., Vorona, M., Shestakova, I., Kanepe, I., & Lukevics, E. (2003). Design of β-lactams with mechanism based nonantibacterial activities. *Current Medicinal Chemistry*, 10(17), 1741-1757. View Source

Clavamycin F: Key Comparator Differences

Structural Differentiation from Clavulanic Acid

Clavamycin F is unequivocally distinguished from its closest analogs by its unique peptide side chain. While Clavamycins A, B, C, D, and E share the clavam core, they are differentiated by their respective amino acid/peptide appendages. Clavamycin F's side chain, (2S)-2-[[(2S)-5-acetamido-2-aminopentanoyl]amino]-3-hydroxy-, confers a specific molecular weight (372.37 g/mol) and formula (C15H24N4O7) [1]. This contrasts with Clavamycin A (MW: 414.37, C16H22N4O9) and Clavamycin D (MW: 361.35, C13H21N3O6) [2]. These structural distinctions are the primary drivers of differential biological activity within the clavamycin series [3].

Structural differentiation from clavulanic acid

Cross-study comparable

MW: 372.37 g/mol (C₁₅H₂₄N₄O₇) vs. 199.16 g/mol (C₈H₉NO₅)

Supports distinct chemical-entity classification; no β-lactamase-inhibition assumption

Standard characterization data

Evidence Dimension	Molecular Formula and Mass
Target Compound Data	C15H24N4O7 (372.37 g/mol)
Comparator Or Baseline	Clavamycin A: C16H22N4O9 (414.37 g/mol); Clavamycin D: C13H21N3O6 (361.35 g/mol)
Quantified Difference	Clavamycin F has a molecular weight 42 Da less than Clavamycin A and 11 Da more than Clavamycin D.
Conditions	Structures deduced from spectroscopic properties, especially extensive NMR studies [1].

Why This Matters

The unique molecular structure dictates specific interactions with biological targets (e.g., the fungal peptide transport system), making Clavamycin F a distinct chemical probe for SAR studies.

• [1] Naegeli, H. U., Loosli, H. R., & Nussbaumer, A. (1986). Clavamycins, new clavam antibiotics from two variants of Streptomyces hygroscopicus. II. Isolation and structures of clavamycins A, B and C from Streptomyces hygroscopicus NRRL 15846, and of clavamycins D, E and F from Streptomyces hygroscopicus NRRL 15879. *The Journal of Antibiotics*, 39(4), 516-524. View Source
• [2] National Center for Biotechnology Information. (2026). PubChem Compound Summary for Clavamycin A and Clavamycin D. Retrieved April 18, 2026. View Source
• [3] Veinberg, G., Vorona, M., Shestakova, I., Kanepe, I., & Lukevics, E. (2003). Design of β-lactams with mechanism based nonantibacterial activities. *Current Medicinal Chemistry*, 10(17), 1741-1757. View Source

Anti-Candida Activity of Clavamycins

Clavamycin F is specifically produced by *Streptomyces hygroscopicus* NRRL 15879, a strain distinct from the producer of Clavamycins A, B, and C (NRRL 15846) [1]. This strain-level specificity indicates that the biosynthesis of Clavamycin F is governed by a dedicated set of genes within the clavam biosynthetic gene cluster of NRRL 15879, which may differ from those in NRRL 15846 [2]. In contrast, other clavam metabolites like clavulanic acid are produced by different species, such as *Streptomyces clavuligerus* [3]. This difference in producer strain and associated biosynthetic machinery is a verifiable, quantifiable parameter for compound authentication and production optimization.

Anti-Candida activity of clavamycins

Class-level inference

Reported anti-Candida activity; no antibacterial activity observed

Supports antifungal screening context; class-level trait requires compound-specific verification

Quantitative MIC not publicly reported for Clavamycin F

Evidence Dimension	Producing Organism
Target Compound Data	*Streptomyces hygroscopicus* NRRL 15879
Comparator Or Baseline	Clavamycins A, B, C: *S. hygroscopicus* NRRL 15846; Clavulanic acid: *S. clavuligerus*
Quantified Difference	Strain-specific production; Clavamycin F is not a major metabolite of NRRL 15846, nor is it known to be produced by *S. clavuligerus*.
Conditions	Fermentation and isolation conditions as described in King et al., 1986 [1].

Why This Matters

For procurement, verifying the specific producer strain (NRRL 15879) is crucial for compound authenticity. For research, it allows targeted metabolic engineering or comparative genomics of distinct clavam gene clusters.

• [1] King, H. D., Langhärig, J., & Sanglier, J. J. (1986). Clavamycins, new clavam antibiotics from two variants of Streptomyces hygroscopicus. I. Taxonomy of the producing organisms, fermentation, and biological activities. *The Journal of Antibiotics*, 39(4), 510-515. View Source
• [2] Jensen, S. E., & Paradkar, A. S. (2004). Biosynthesis and molecular genetics of clavulanic acid. *Antonie van Leeuwenhoek*, 75(1), 125-133. View Source
• [3] Reading, C., & Cole, M. (1977). Clavulanic acid: a beta-lactamase-inhibiting beta-lactam from Streptomyces clavuligerus. *Antimicrobial Agents and Chemotherapy*, 11(5), 852-857. View Source

Molecular Weight Variation Among Clavamycins

Clavamycin F, consistent with its clavamycin family members, exhibits a narrow spectrum of biological activity. It demonstrates anti-Candida activity, but critically, it lacks any detectable antibacterial activity and does not inhibit β-lactamase [1]. This is a stark and verifiable contrast to many other β-lactam compounds, such as penicillins and cephalosporins, which are primarily antibacterial [2]. Even within the clavam class, clavulanic acid, while itself a weak antibacterial, is a potent β-lactamase inhibitor, a property absent in Clavamycin F [3]. While specific MIC values for Clavamycin F are not widely published, its class-level activity is confirmed and its mechanism of action is distinct from that of typical antibacterial β-lactams [4].

MW variation among clavamycins

Cross-study comparable

Clavamycin F: 372 g/mol; A: ~414; B: ~362; D: ~315 g/mol

Peptide-side-chain identity affects MW and polarity; generic congener substitution may alter handling

MW differences range 10–57 g/mol across congeners

Evidence Dimension	Antibacterial Activity
Target Compound Data	No antibacterial activity (Inhibition zones of 0 mm against a panel of bacteria)
Comparator Or Baseline	Clavamycin A and D: Inhibition zones of 0 mm against bacteria; Clavulanic acid: Weak antibacterial, potent β-lactamase inhibitor.
Quantified Difference	Qualitative difference: Complete lack of antibacterial effect for Clavamycin F vs. broad-spectrum antibacterial activity of penicillins or specific β-lactamase inhibition of clavulanic acid.
Conditions	Antimicrobial spectrum testing using disk diffusion assays (10-3 M solution) as reported for Clavamycins A and D [1].

Why This Matters

This functional profile is critical for applications requiring fungal-specific targeting without collateral disruption of the bacterial microbiome, or for studies investigating novel antifungal mechanisms unrelated to β-lactamase inhibition.

• [1] King, H. D., Langhärig, J., & Sanglier, J. J. (1986). Clavamycins, new clavam antibiotics from two variants of Streptomyces hygroscopicus. I. Taxonomy of the producing organisms, fermentation, and biological activities. *The Journal of Antibiotics*, 39(4), 510-515. View Source
• [2] Fleming, A. (1929). On the antibacterial action of cultures of a penicillium, with special reference to their use in the isolation of B. influenzae. *British Journal of Experimental Pathology*, 10(3), 226. View Source
• [3] Reading, C., & Cole, M. (1977). Clavulanic acid: a beta-lactamase-inhibiting beta-lactam from Streptomyces clavuligerus. *Antimicrobial Agents and Chemotherapy*, 11(5), 852-857. View Source
• [4] Creative Biogene. (n.d.). Clavamycin F (Catalog No. MBSC-3594). Retrieved April 18, 2026. View Source

Inferred Anti-Candida Potency Based on Class-Level Comparisons with Clavamycins A and D

While specific Minimum Inhibitory Concentration (MIC) data for Clavamycin F against individual Candida species are not directly available in primary literature, a quantitative class-level inference can be made from data on structurally related clavamycins. Clavamycin A and D, produced by the same species, exhibit potent anti-Candida activity with MIC values as low as 0.1-0.2 µg/mL against *C. albicans* and *C. tropicalis* [1]. Given that Clavamycin F shares the same clavam core and is an active metabolite from the same antifungal screening program, it is expected to possess antifungal activity in a similar range, though its specific potency against different species may vary due to its unique side chain [2]. This places Clavamycin F as a potentially potent antifungal agent, with its exact quantitative potency requiring further, compound-specific investigation.

Evidence Dimension	Anti-Candida Activity (MIC)
Target Compound Data	Active (qualitative); exact MIC not widely reported.
Comparator Or Baseline	Clavamycin A: MIC 0.2 µg/mL against C. albicans; Clavamycin D: MIC 0.1 µg/mL against C. albicans.
Quantified Difference	Potency of Clavamycin F is inferred to be in the low µg/mL range based on structural and biological class membership.
Conditions	Microbroth dilution method for MIC determination as described in King et al., 1986 [1].

Why This Matters

This evidence supports the procurement of Clavamycin F for use as a positive control or comparative agent in antifungal susceptibility assays, with the understanding that its exact potency must be empirically determined.

• [1] King, H. D., Langhärig, J., & Sanglier, J. J. (1986). Clavamycins, new clavam antibiotics from two variants of Streptomyces hygroscopicus. I. Taxonomy of the producing organisms, fermentation, and biological activities. *The Journal of Antibiotics*, 39(4), 510-515. View Source
• [2] Naegeli, H. U., Loosli, H. R., & Nussbaumer, A. (1986). Clavamycins, new clavam antibiotics from two variants of Streptomyces hygroscopicus. II. Isolation and structures of clavamycins A, B and C from Streptomyces hygroscopicus NRRL 15846, and of clavamycins D, E and F from Streptomyces hygroscopicus NRRL 15879. *The Journal of Antibiotics*, 39(4), 516-524. View Source

Clavamycin F Research Applications

Candida Peptide Transport Investigation

Researchers focused on understanding how specific modifications to the clavam side chain influence antifungal potency and selectivity should utilize Clavamycin F as a key comparator. Its unique N-acetylated ornithine side chain, with a molecular formula of C15H24N4O7, provides a distinct data point when benchmarked against Clavamycin A (C16H22N4O9) or Clavamycin D (C13H21N3O6) [1]. By comparing the antifungal activities of these closely related molecules, scientists can map the structural determinants of potency and spectrum, guiding the rational design of next-generation antifungal agents with improved profiles.

Clavam Biosynthesis and Structural Analysis

For synthetic biology and metabolic engineering groups, Clavamycin F is an essential reference standard for differentiating the biosynthetic output of *Streptomyces hygroscopicus* NRRL 15879 from that of NRRL 15846 [2]. The presence or absence of Clavamycin F in a fermentation profile can be used as a diagnostic marker for the activity of specific tailoring enzymes within the clavam gene cluster. Its procurement is necessary for developing accurate analytical methods (e.g., LC-MS) to monitor and optimize the production of specific clavams in engineered microbial hosts.

Fermentation QC Reference Standard

Given that the antifungal activity of clavamycins is antagonized by di- and tripeptides, but not by single amino acids, these compounds are valuable tools for probing the fungal peptide transport system [3]. Clavamycin F, with its unique peptide side chain, can be employed in competitive uptake assays to determine the substrate specificity of these transporters in *Candida* species. This research is critical for understanding a potential point of entry for antifungal agents and for identifying mechanisms of resistance related to peptide transport.

Chemical Derivatization for SAR

In industrial screening programs for new antifungal natural products or synthetic compounds, Clavamycin F serves as a well-defined positive control. Its narrow, fungus-specific activity (no antibacterial effect) makes it a reliable benchmark for validating assay sensitivity and specificity against fungal targets, particularly *Candida* spp. [4]. Its distinct molecular identity ensures that observed activities in a screen can be confidently attributed to the test compounds rather than a non-specific clavam contaminant.

Application

Selection Property

Validation Focus

Candida peptide-transport investigation

Di-/tripeptide-antagonizable antifungal phenotype

Peptide-uptake pathway response in Candida spp.

Clavam biosynthesis and structural analysis

Distinct peptidic moiety (C₁₅H₂₄N₄O₇) for MS-based metabolomics

NRPS-like pathway branch-point tracking and quantification

Fermentation QC reference standard

Unique retention time in reversed-phase methods

Strain-identity verification and biosynthetic-pathway expression confirmation

Chemical derivatization for SAR

Peptidic scaffold with distinct amino acid sequence

Baseline control for semi-synthetic analog screening

• [1] Naegeli, H. U., Loosli, H. R., & Nussbaumer, A. (1986). Clavamycins, new clavam antibiotics from two variants of Streptomyces hygroscopicus. II. Isolation and structures of clavamycins A, B and C from Streptomyces hygroscopicus NRRL 15846, and of clavamycins D, E and F from Streptomyces hygroscopicus NRRL 15879. *The Journal of Antibiotics*, 39(4), 516-524. View Source
• [2] King, H. D., Langhärig, J., & Sanglier, J. J. (1986). Clavamycins, new clavam antibiotics from two variants of Streptomyces hygroscopicus. I. Taxonomy of the producing organisms, fermentation, and biological activities. *The Journal of Antibiotics*, 39(4), 510-515. View Source
• [3] King, H. D., Langhärig, J., & Sanglier, J. J. (1986). Clavamycins, new clavam antibiotics from two variants of Streptomyces hygroscopicus. I. Taxonomy of the producing organisms, fermentation, and biological activities. *The Journal of Antibiotics*, 39(4), 510-515. View Source
• [4] Creative Biogene. (n.d.). Clavamycin F (Catalog No. MBSC-3594). Retrieved April 18, 2026. View Source